![molecular formula C8H10Na2O5 B7854159 Diethyloxalacetate sodium](/img/structure/B7854159.png)
Diethyloxalacetate sodium
Overview
Description
Diethyloxalacetate sodium is a useful research compound. Its molecular formula is C8H10Na2O5 and its molecular weight is 232.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
Preparation of Oxaloacetic Acid : Diethyloxalacetate sodium is used in the preparation of oxaloacetic acid. This process involves the addition of sodium diethyloxalacetate to disodium ethylenediaminetetraacetate (Na2-EDTA), followed by several steps leading to the crystallization of oxalacetic acid. The assay of oxaloacetic acid is complex due to its rapid decomposition rate (Bessman, 1957).
Synthesis of Organic Compounds : Sodium diethyl oxalacetate is used in the synthesis of 1-Phenyl-3-carbethoxy-5-pyrazolone. This process involves the Claisen condensation of diethyl oxalate with ethyl acetate, followed by reactions with phenyl hydrazine (Yang Gui-qiu, 2008); (Yuhe Xiu, 2002).
Use in Dye-Sensitized Solar Cells : Diethyl oxalate, a related compound, has been applied as an efficient additive in dye-sensitized solar cells. It shows significant improvement in conversion efficiency due to its interaction with redox species in the electrolyte (Malihe Afrooz & H. Dehghani, 2015).
Miscellaneous Applications
Potential in Pharmacology : Sodium phenylacetate, a compound with a similar sodium salt structure to this compound, exhibits tumor cell differentiation properties. Its effects include inducing growth arrest and differentiation in leukemia cells and adipocyte conversion in mesenchymal cultures, suggesting the potential pharmacological relevance of related sodium salt compounds (Samid, Shack, & Sherman, 1992).
Analytical Methods : Diethyl oxalate, closely related to this compound, has been used in analytical methods, such as gas chromatography-mass spectrometry (GC-MS), to measure various metabolites and compounds in human plasma (Yan, Henderson, James, & Stacpoole, 1997).
properties
IUPAC Name |
disodium;2,2-diethyl-3-oxobutanedioate | |
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InChI |
InChI=1S/C8H12O5.2Na/c1-3-8(4-2,7(12)13)5(9)6(10)11;;/h3-4H2,1-2H3,(H,10,11)(H,12,13);;/q;2*+1/p-2 | |
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InChI Key |
LXFCNBSPGKNSBX-UHFFFAOYSA-L | |
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Canonical SMILES |
CCC(CC)(C(=O)C(=O)[O-])C(=O)[O-].[Na+].[Na+] | |
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Molecular Formula |
C8H10Na2O5 | |
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Molecular Weight |
232.14 g/mol | |
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